Cas no 105946-43-8 (Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate)

• Product Name: Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate
• CAS No: 105946-43-8
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 5844114
• PubChem ID: 165461368
• Update Time: 2025-06-20

Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 105946-43-8
• methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate
• EN300-732086
• Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate

• Inchi： 1S/C12H10ClNO3/c1-17-12(16)5-7-4-11(15)14-10-3-2-8(13)6-9(7)10/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： SYEDCZYMRCXTDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CC(N2)=O)CC(=O)OC

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate

Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate: A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate, with the CAS number 105946-43-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate quinoline core structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both chloro and hydroxyl substituents on the quinoline ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Among these derivatives, 6-chloro-2-hydroxyquinolin-4-yl acetate stands out due to its structural versatility and functional group compatibility. This has led to its incorporation in various research projects aimed at identifying novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that can modulate biological pathways associated with inflammation and neurodegeneration. Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate has been explored as a precursor in the synthesis of compounds that exhibit potential benefits in these areas. For instance, studies have indicated that derivatives of this compound may interact with specific enzymes and receptors involved in inflammatory responses, suggesting their utility in developing anti-inflammatory drugs.

The synthesis of Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate typically involves multi-step organic reactions, often starting from readily available quinoline derivatives. The chloro and hydroxyl groups on the quinoline ring provide reactive sites that can be selectively modified through various chemical transformations. These include nucleophilic aromatic substitution reactions, esterification processes, and condensation reactions, which are commonly employed to introduce additional functional groups or to alter the connectivity of atoms within the molecule.

One of the most compelling aspects of Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate is its role as a building block for more complex molecules. Researchers have leveraged its structural features to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the discovery of several hits with promising biological activity. For example, modifications of this core structure have resulted in compounds that show efficacy against certain types of cancer cells by inhibiting key signaling pathways.

The growing body of literature on Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate underscores its importance in medicinal chemistry. Its ability to serve as a versatile intermediate has made it a favorite among synthetic chemists working on drug discovery programs. Moreover, its potential applications extend beyond oncology; it has been investigated for its antimicrobial properties and as a component in treatments for neurodegenerative diseases.

In conclusion, Methyl 2-(6-chloro-2-hydroxyquinolin-4-yl)acetate (CAS no. 105946-43-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.